Cas no 1060801-86-6 (3-Methoxypyridine-4-sulfonyl chloride)

• Product Name: 3-Methoxypyridine-4-sulfonyl chloride
• CAS No: 1060801-86-6
• MF: C₆H₆ClNO₃S
• MW: 207.634739398956
• MDL: MFCD13189018
• CID: 1170929
• PubChem ID: 55279310
• Update Time: 2025-05-26

3-Methoxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Methoxypyridine-4-sulfonyl chloride
• 3-Methoxy-4-pyridinesulfonyl chloride
• 4-Pyridinesulfonyl chloride, 3-methoxy-
• 3-Methoxy-pyridine-4-sulfonyl chloride
• AKOS006333324
• DTXSID401285586
• AB67575
• 1060801-86-6
• GS3016

• MDL： MFCD13189018
• Inchi： 1S/C6H6ClNO3S/c1-11-5-4-8-3-2-6(5)12(7,9)10/h2-4H,1H3
• InChI Key： PKJCPUMHBLFXAK-UHFFFAOYSA-N
• SMILES： ClS(C1C=CN=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 206.97578
• Monoisotopic Mass: 206.9756919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 56.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-Methoxypyridine-4-sulfonyl chloride

3-Methoxypyridine-4-sulfonyl Chloride: A Comprehensive Overview

3-Methoxypyridine-4-sulfonyl chloride, also known by its CAS number CAS No. 1060801-86-6, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a sulfonyl chloride group and a methoxy substituent. The presence of these functional groups makes it highly versatile and valuable in various chemical reactions, particularly in the synthesis of bioactive molecules and advanced materials.

The structure of 3-Methoxypyridine-4-sulfonyl chloride consists of a pyridine ring, where the sulfonyl chloride group is attached at the 4-position, and a methoxy group is located at the 3-position. This arrangement imparts specific electronic and steric properties to the molecule, making it an ideal building block for constructing complex organic frameworks. Recent studies have highlighted its potential as a key intermediate in the development of novel pharmaceutical agents, particularly in the context of drug delivery systems and enzyme inhibitors.

One of the most notable applications of 3-Methoxypyridine-4-sulfonyl chloride lies in its ability to participate in nucleophilic substitution reactions. The sulfonyl chloride group is highly reactive and can undergo substitution with a variety of nucleophiles, such as alcohols, amines, and thiols, leading to the formation of sulfonate esters or sulfonamides. These derivatives have found applications in polymer chemistry, where they serve as crosslinking agents or as components in thermosetting resins. Moreover, recent research has explored their use in the synthesis of biodegradable polymers, which hold promise for sustainable materials development.

In addition to its role in polymer chemistry, 3-Methoxypyridine-4-sulfonyl chloride has been extensively studied for its potential in medicinal chemistry. The methoxy group at the 3-position introduces electron-donating effects, which can modulate the electronic properties of the pyridine ring. This modulation is crucial for designing molecules with specific biological activities, such as kinase inhibitors or anti-inflammatory agents. Recent findings from computational studies have demonstrated that this compound can act as a scaffold for developing small-molecule inhibitors targeting key enzymes involved in metabolic disorders.

The synthesis of 3-Methoxypyridine-4-sulfonyl chloride typically involves multi-step processes that begin with the preparation of 3-methoxypyridine via Friedel-Crafts alkylation or other aromatic substitution methods. Subsequent oxidation and sulfonation steps are then employed to introduce the sulfonyl chloride functionality. Researchers have recently developed more efficient synthetic routes that minimize reaction steps and improve yield, making this compound more accessible for large-scale applications.

Beyond its direct applications, 3-Methoxypyridine-4-sulfonyl chloride has also been utilized as a catalyst in certain organic transformations. Its ability to activate carbonyl groups through sulfur-based interactions has been leveraged in asymmetric catalysis, where it facilitates enantioselective reactions. This property has opened new avenues for producing chiral compounds with high enantiomeric excess, which are critical for drug discovery and fine chemical synthesis.

In terms of environmental impact, studies have shown that derivatives of 3-Methoxypyridine-4-sulfonyl chloride exhibit biodegradability under certain conditions, making them suitable for eco-friendly chemical processes. However, further research is required to fully understand their long-term environmental fate and to develop strategies for minimizing ecological risks associated with their use.

In conclusion, 3-Methoxypyridine-4-sulfonyl chloride, CAS No. 1060801-86-6, stands out as a versatile and multifaceted compound with applications spanning organic synthesis, polymer chemistry, medicinal chemistry, and catalysis. Its unique structure and reactivity continue to drive innovative research across various scientific disciplines. As advancements in synthetic methodologies and computational modeling unfold, this compound is poised to play an even more prominent role in addressing challenges in materials science and drug development.